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Compound of Interest

Compound Name: Pazinaclone

Cat. No.: B1678564

An In-depth Technical Guide to the Chemical Structure and Stereoisomers of Pazinaclone

Introduction

Pazinaclone, also known by its developmental code hame DN-2327, is a hon-benzodiazepine
anxiolytic and sedative agent belonging to the cyclopyrrolone class of drugs.[1][2][3][4] Its
pharmacological effects are mediated through its action as a partial agonist at GABA-A
benzodiazepine receptors.[1][2][3] Notably, pazinaclone exhibits stereoselectivity, with its
biological activity predominantly residing in one of its stereoisomers. This guide provides a
comprehensive overview of the chemical structure of pazinaclone and a detailed exploration of
its stereoisomers, intended for researchers, scientists, and professionals in drug development.

Chemical Structure of Pazinaclone

Pazinaclone is a complex heterocyclic molecule. Its core structure is an isoindolinone moiety
linked to a 7-chloro-1,8-naphthyridine group and a side chain containing a 1,4-dioxa-8-
azaspiro[4.5]decane group.
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Identifier Value
2-(7-chloro-1,8-naphthyridin-2-yl)-3-[2-(1,4-

IUPAC Name dioxa-8-azaspiro[4.5]decan-8-yl)-2-
oxoethyl]-3H-isoindol-1-one[2][5]

CAS Number 103255-66-9[1][2][3][5]

Molecular Formula

C25H23CIN4OA[1][2][3][5]

Molecular Weight 478.93 g/mol [1][2][6]
C1CN(CCC120CC02)C(=0)Cc3c4=CCc=CC=

SMILES C4C(=O)N3C5=NC6=C(C=C5)C=CC(=N6)CI[2]
[5]

InChl Key DPGKFACWOCLTCA-UHFFFAOYSA-N[1][2][5]

Stereoisomerism of Pazinaclone

Pazinaclone possesses a single chiral center at the C3 position of the isoindolinone ring

system, giving rise to two enantiomers: (S)-pazinaclone and (R)-pazinaclone. The racemic

mixture contains equal amounts of both enantiomers.
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Pazinaclone Stereoisomers

Racemic Pazinaclone
(x)-Pazinaclone

(S)-Pazinaclone (R)-Pazinaclone
S-(+)-Pazinaclone R-(-)-Pazinaclone
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Workflow for Enantioselective Analysis of Pazinaclone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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